Cas no 128979-26-0 (1-(1-methyl-1H-1,2,3-triazol-4-yl)ethan-1-one)

1-(1-methyl-1H-1,2,3-triazol-4-yl)ethan-1-one structure
128979-26-0 structure
Product name:1-(1-methyl-1H-1,2,3-triazol-4-yl)ethan-1-one
CAS No:128979-26-0
MF:C5H7N3O
MW:125.128580331802
MDL:MFCD18829131
CID:1006955
PubChem ID:10725346

1-(1-methyl-1H-1,2,3-triazol-4-yl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

    • ETHANONE,1-(1-METHYL-1H-1,2,3-TRIAZOL-4-YL)-
    • 1-(1-methyltriazol-4-yl)ethanone
    • Ethanone, 1-(1-methyl-1H-1,2,3-triazol-4-yl)- (9CI)
    • 1-(1-METHYL-1,2,3-TRIAZOL-4-YL)ETHANONE
    • 128979-26-0
    • DTXSID60443919
    • Z1216849088
    • 1-(1-methyl-1H-1,2,3-triazol-4-yl)ethan-1-one
    • AKOS022902706
    • EN300-244546
    • SCHEMBL3404701
    • DS-019604
    • 1-(1-methyl-1h-1,2,3-triazol-4-yl)ethanone
    • Ethanone, 1-(1-methyl-1H-1,2,3-triazol-4-yl)-
    • MDL: MFCD18829131
    • Inchi: InChI=1S/C5H7N3O/c1-4(9)5-3-8(2)7-6-5/h3H,1-2H3
    • InChI Key: CXWKYVZGMHELSR-UHFFFAOYSA-N
    • SMILES: CC(=O)C1=CN(C)N=N1

Computed Properties

  • Exact Mass: 125.05901
  • Monoisotopic Mass: 125.058911855g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 1
  • Complexity: 125
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 47.8Ų
  • XLogP3: -0.3

Experimental Properties

  • PSA: 47.78

1-(1-methyl-1H-1,2,3-triazol-4-yl)ethan-1-one Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-244546-5.0g
1-(1-methyl-1H-1,2,3-triazol-4-yl)ethan-1-one
128979-26-0 95%
5.0g
$2816.0 2024-06-19
Enamine
EN300-244546-0.25g
1-(1-methyl-1H-1,2,3-triazol-4-yl)ethan-1-one
128979-26-0 95%
0.25g
$481.0 2024-06-19
Enamine
EN300-244546-0.05g
1-(1-methyl-1H-1,2,3-triazol-4-yl)ethan-1-one
128979-26-0 95%
0.05g
$226.0 2024-06-19
Enamine
EN300-244546-10.0g
1-(1-methyl-1H-1,2,3-triazol-4-yl)ethan-1-one
128979-26-0 95%
10.0g
$4176.0 2024-06-19
Chemenu
CM492997-1g
1-(1-Methyl-1H-1,2,3-triazol-4-yl)ethanone
128979-26-0 97%
1g
$1386 2024-08-02
Aaron
AR000ZF6-500mg
Ethanone, 1-(1-methyl-1H-1,2,3-triazol-4-yl)-
128979-26-0 95%
500mg
$1068.00 2025-01-21
Aaron
AR000ZF6-2.5g
Ethanone, 1-(1-methyl-1H-1,2,3-triazol-4-yl)-
128979-26-0 95%
2.5g
$2642.00 2025-01-21
Aaron
AR000ZF6-5g
Ethanone, 1-(1-methyl-1H-1,2,3-triazol-4-yl)-
128979-26-0 95%
5g
$3897.00 2025-01-21
A2B Chem LLC
AA44806-500mg
1-(1-Methyl-1H-1,2,3-triazol-4-yl)ethanone
128979-26-0 95%
500mg
$833.00 2024-04-20
A2B Chem LLC
AA44806-1g
1-(1-Methyl-1H-1,2,3-triazol-4-yl)ethanone
128979-26-0 95%
1g
$1058.00 2024-04-20

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